Cas no 1805320-84-6 (3,6-Diamino-4-(difluoromethyl)-2-methylpyridine)

• Product Name: 3,6-Diamino-4-(difluoromethyl)-2-methylpyridine
• CAS No: 1805320-84-6
• MF: C₇H₉F₂N₃
• MW: 173.163267850876
• CID: 4811957
• Update Time: 2025-11-02

3,6-Diamino-4-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-Diamino-4-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C7H9F2N3/c1-3-6(11)4(7(8)9)2-5(10)12-3/h2,7H,11H2,1H3,(H2,10,12)
• InChI Key： RRGDHZPIHRMCLR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)N=C(C)C=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• XLogP3: 0.8
• Topological Polar Surface Area: 64.9

Additional information on 3,6-Diamino-4-(difluoromethyl)-2-methylpyridine

Comprehensive Overview of 3,6-Diamino-4-(difluoromethyl)-2-methylpyridine (CAS No. 1805320-84-6)

3,6-Diamino-4-(difluoromethyl)-2-methylpyridine (CAS No. 1805320-84-6) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a difluoromethyl group and two amino substituents, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds in modern medicine.

The molecular structure of 3,6-Diamino-4-(difluoromethyl)-2-methylpyridine includes a pyridine core substituted with a methyl group at the 2-position and a difluoromethyl group at the 4-position. The presence of two amino groups at the 3- and 6-positions enhances its reactivity, enabling it to participate in various coupling reactions. This makes it a valuable building block for constructing complex molecules, especially in the development of small-molecule inhibitors and heterocyclic compounds.

In recent years, the demand for fluorinated pyridines has surged, driven by their applications in pharmaceuticals, such as kinase inhibitors and antiviral agents. The difluoromethyl group in 3,6-Diamino-4-(difluoromethyl)-2-methylpyridine is particularly noteworthy, as it can mimic metabolic stability and improve bioavailability—a key consideration in drug design. This aligns with the growing trend of using fluorine-containing compounds to enhance drug efficacy and reduce side effects.

Beyond pharmaceuticals, 3,6-Diamino-4-(difluoromethyl)-2-methylpyridine has potential applications in agrochemicals. The pyridine scaffold is a common motif in herbicides and fungicides, and the introduction of fluorine atoms can improve their environmental persistence and target specificity. This is especially relevant as the agricultural sector seeks more sustainable and efficient crop protection solutions.

From a synthetic chemistry perspective, 3,6-Diamino-4-(difluoromethyl)-2-methylpyridine offers several advantages. Its amino groups allow for further functionalization, enabling the creation of diverse derivatives. Researchers are exploring its use in cross-coupling reactions and catalyzed transformations, which are pivotal in modern organic synthesis. The compound’s stability under various conditions also makes it a reliable candidate for industrial-scale production.

The market for high-value pyridine derivatives like 3,6-Diamino-4-(difluoromethyl)-2-methylpyridine is expanding, fueled by advancements in medicinal chemistry and material science. Companies specializing in custom synthesis and fine chemicals are increasingly offering this compound to meet research and development needs. Its role in preclinical studies and lead optimization further underscores its importance in the life sciences sector.

In summary, 3,6-Diamino-4-(difluoromethyl)-2-methylpyridine (CAS No. 1805320-84-6) is a promising compound with broad applications in drug discovery, agrochemicals, and synthetic chemistry. Its unique fluorinated pyridine structure and functional versatility make it a valuable asset for researchers aiming to develop next-generation therapeutics and crop protection agents. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in innovation across multiple industries.